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Compound of Interest

Compound Name: 2,3-Dimethyl-1-pentene

Cat. No.: B165498

Physical Properties of 2,3-Dimethyl-1-pentene: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2,3-
Dimethyl-1-pentene, specifically its boiling point and density. The information is presented to
be a valuable resource for professionals in research and development.

Core Physical Properties

2,3-Dimethyl-1-pentene is an unsaturated hydrocarbon with the chemical formula C7Hia. Its
physical characteristics are crucial for its handling, application, and the design of chemical
processes.

Data Summary

The experimentally determined boiling point and density of 2,3-Dimethyl-1-pentene are
summarized in the table below. These values are critical for predicting its behavior in various
laboratory and industrial settings.
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Physical Property Value Conditions
Boiling Point 84 - 85 °C[1][2][3] At atmospheric pressure
Density 0.705 - 0.707 g/mL[2][3][4] At 20 °C

Experimental Protocols for Property Determination

While specific experimental reports for the determination of these properties for 2,3-Dimethyl-
1-pentene are not detailed in readily available literature, the methodologies would follow
standardized procedures for volatile organic compounds and liquid hydrocarbons. The following
sections describe the general principles and protocols based on established standards, such
as those from ASTM International.

Determination of Boiling Point

The boiling point of a volatile organic liquid like 2,3-Dimethyl-1-pentene is typically determined
using methods that measure the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Principle: A sample of the liquid is heated, and the temperature of the vapor in equilibrium with
the boiling liquid is measured. This temperature, corrected for barometric pressure, is recorded
as the boiling point.

Generalized Experimental Protocol (based on ASTM D1078):

o Apparatus Setup: A distillation flask is charged with a measured volume of 2,3-Dimethyl-1-
pentene and a few boiling chips to ensure smooth boiling. A calibrated thermometer or
temperature probe is positioned in the neck of the flask such that the top of the bulb is level
with the bottom of the side arm leading to the condenser.

o Heating: The flask is heated gently. The heating rate is controlled to ensure a steady
distillation rate.

o Equilibrium and Measurement: The temperature is recorded when the vapor is condensing
on the thermometer and the first drop of distillate is collected in the receiving vessel. The
temperature should remain constant during the distillation of a pure compound.
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o Barometric Correction: The observed boiling point is corrected to the standard atmospheric
pressure (101.3 kPa) using established correction factors.

Determination of Density

The density of a liquid hydrocarbon is most accurately determined using a digital density meter
or a pycnometer.

Principle: The mass of a precisely known volume of the liquid is measured at a constant
temperature. The density is then calculated by dividing the mass by the volume.

Generalized Experimental Protocol (based on ASTM D4052):

e Apparatus: A calibrated digital density meter with an oscillating U-tube or a calibrated
pycnometer is used. The instrument's temperature is controlled to a constant, specified
temperature (e.g., 20 °C).

o Calibration: The instrument is calibrated using fluids of known density, such as dry air and
deionized water.

o Sample Introduction: A small, bubble-free aliquot of 2,3-Dimethyl-1-pentene is introduced
into the measurement cell of the density meter or used to fill the pycnometer.

¢ Measurement:

o Digital Density Meter: The instrument measures the change in the oscillation frequency of
the U-tube caused by the sample and calculates the density.

o Pycnometer: The filled pycnometer is weighed on an analytical balance. The mass of the
liquid is determined by subtracting the mass of the empty pycnometer.

e Calculation: The density is calculated as mass/volume. For the pycnometer method, the
known volume of the pycnometer at the measurement temperature is used.

Visualizations

To further elucidate the concepts discussed, the following diagrams illustrate the relationship
between the molecular structure and physical properties of 2,3-Dimethyl-1-pentene, as well as
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a generalized workflow for the experimental determination of these properties.

Relationship between Molecular Structure and Physical Properties of 2,3-Dimethyl-1-pentene

Molecular Structure
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Caption: Molecular structure's influence on physical properties.
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Generalized Experimental Workflow for Physical Property Determination

Boiling Point Determination Density Determination
Start: Obtain Sample Start: Obtain Sample
Set up Distillation Apparatus Calibrate Density Meter/Pycnometer
Heat Sample Gently Equilibrate Sample to Test Temperature
Record Equilibrium Vapor Temperature Measure Mass of a Known Volume
A 4 Y
Correct for Barometric Pressure Calculate Density (Mass/Volume)
Result: Boiling Point Result: Density
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Caption: Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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